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Compound of Interest

Compound Name: Didecyl phthalate

Cat. No.: B1670497

Didecyl Phthalate: A Physicochemical Profile for
Environmental Modeling

For Immediate Release

This technical guide provides a comprehensive overview of the physicochemical properties of
didecyl phthalate (DDP), a high production volume chemical primarily used as a plasticizer in
vinyl resins.[1] Understanding these properties is crucial for accurately modeling its
environmental fate and transport. This document is intended for researchers, scientists, and
environmental professionals engaged in risk assessment and environmental modeling of
organic contaminants.

Core Physicochemical Properties

A summary of the key physicochemical properties of didecyl phthalate is presented in the
table below. These parameters are essential inputs for a wide range of environmental models
used to predict the distribution and persistence of chemicals in the environment.
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Property Value Unit Reference
Molecular Formula C28H4604 - [1]
Molecular Weight 446.67 g/mol [2]
CAS Number 84-77-5 - [1]

Colorless to light
Appearance ] o - [3][4]
yellow, viscous liquid

Melting Point 4 °C [31[5]
Boiling Point 261 @ 5 mmHg °C [1][6]
Density 0.9675 @ 20°C g/cm3 [1][6]
Vapor Pressure 7.89x10°° mm Hg @ 25°C [6][7]
Water Solubility 0.33 mg/L @ 24°C [31[5][6]

Log Octanol-Water
Partition Coefficient 11.2 - [6]
(Log Kow)

atm-m3/mol @ 25°C
Henry's Law Constant  2.81 x 107> ] [1][6]
(estimated)

Soil Organic Carbon-
Water Partitioning 2.0 x 10° (estimated) L/kg [1]
Coefficient (Koc)

Environmental Fate and Transport

Didecyl phthalate's physicochemical properties indicate that it will behave in specific ways
upon release into the environment. Its very low vapor pressure suggests it will exist
predominantly in the particulate phase in the atmosphere and be subject to wet and dry
deposition.[1] The high estimated Koc value indicates that DDP is expected to be immobile in
soil, with a strong tendency to adsorb to soil and sediment particles.[1]

While its low water solubility limits its concentration in the agueous phase, DDP can be
introduced into aquatic environments.[2][3] In water, it is expected to adsorb to suspended
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solids and sediment.[1] Volatilization from water surfaces can occur, but this process is likely
attenuated by its strong adsorption to particulate matter.[1]

Biodegradation is a significant degradation pathway for didecyl phthalate in both soil and
water.[1] Studies have shown that it can be degraded by microorganisms.[8] Hydrolysis and
photolysis are considered minor degradation pathways under typical environmental conditions.
[11[9][10]

Experimental Protocols

The determination of the physicochemical properties of hydrophobic organic compounds like
didecyl phthalate requires standardized and precise experimental methodologies. The
following are summaries of widely accepted protocols, such as those established by the
Organisation for Economic Co-operation and Development (OECD), which are suitable for
generating the data presented in this guide.

Water Solubility (OECD 105)

The water solubility of compounds with low solubility, such as didecyl phthalate, is typically
determined using the Column Elution Method or the Flask Method.

e Principle: A saturated solution of the test substance in water is prepared and the
concentration of the substance in the aqueous phase is determined after achieving
equilibrium.

e Column Elution Method: A column is packed with an inert support material coated with an
excess of the test substance. Water is then passed through the column at a slow, constant
rate. The concentration of the substance in the eluate is monitored until it reaches a plateau,
indicating saturation.

» Flask Method: An excess amount of the test substance is added to water in a flask and
agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure
equilibrium is reached. The solution is then centrifuged or filtered to remove undissolved
particles, and the concentration in the agueous phase is measured.

e Analysis: The concentration of the substance in the water samples is determined using a
suitable analytical technique, such as high-performance liquid chromatography (HPLC) or
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gas chromatography-mass spectrometry (GC-MS).

Octanol-Water Partition Coefficient (Kow) (OECD 107,
117, 123)

The octanol-water partition coefficient is a key parameter for assessing the lipophilicity of a
substance and its potential for bioaccumulation. For highly hydrophobic compounds like
didecyl phthalate (with a high Log Kow), the Slow-Stirring Method (OECD 123) is often
preferred over the traditional Shake-Flask Method (OECD 107) to avoid the formation of micro-
emulsions. The HPLC Method (OECD 117) provides an estimation of Kow based on retention

time.
e Slow-Stirring Method (OECD 123):

o Principle: n-Octanol and water are pre-saturated with each other. The test substance is
dissolved in n-octanol, and this solution is gently stirred with a volume of water at a
constant temperature until equilibrium is reached.

o Procedure: The two phases are separated by centrifugation. The concentration of the test
substance in both the n-octanol and water phases is determined.

o Calculation: The Kow is calculated as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.

Soil Organic Carbon-Water Partitioning Coefficient (Koc)
(OECD 121)

The Koc value indicates the tendency of a chemical to adsorb to soil and sediment. It can be
estimated using HPLC.

e HPLC Method (OECD 121):

o Principle: The retention time of the test substance on an HPLC column with a stationary
phase that mimics soil organic matter is measured. This retention time is then correlated to
the known Koc values of a set of reference substances.
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o Procedure: The test substance and a series of reference compounds with known Koc
values are injected onto the HPLC column. The retention times are recorded. A calibration
curve of log(k) (retention factor) versus log(Koc) for the reference substances is

generated.

o Calculation: The log(Koc) of the test substance is then estimated from its retention factor

using the calibration curve.

Vapor Pressure (OECD 104)

For substances with very low vapor pressure like didecyl phthalate, methods such as the Gas
Saturation Method or the Effusion Method are suitable.

e Gas Saturation Method:

o Principle: A stream of inert gas is passed through or over the surface of the test substance
at a known flow rate and constant temperature. The gas becomes saturated with the vapor
of the substance.

o Procedure: The vapor is then trapped and the amount of substance transported by the gas

is quantified.

o Calculation: The vapor pressure is calculated from the amount of substance collected, the
volume of gas passed, and the temperature.

Henry's Law Constant

The Henry's Law Constant can be estimated from the ratio of the vapor pressure to the water
solubility. Direct experimental determination for low-volatility, low-solubility compounds is
challenging but can be performed using specialized techniques like the Static Headspace
Method.

» Static Headspace Method:

o Principle: A solution of the test substance in water is allowed to equilibrate with the
headspace in a sealed vial at a constant temperature.
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o Procedure: The concentration of the substance in the headspace gas is measured using a

sensitive analytical technique like GC-MS.

o Calculation: The Henry's Law constant is calculated from the concentrations in the gas

and liquid phases at equilibrium.

Visualizations

The following diagrams illustrate key processes in the environmental fate of didecyl phthalate.
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Environmental fate and transport of didecyl phthalate.
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General hydrolysis pathway of didecyl phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phthalate-for-environmental-modeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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